Cas no 902960-76-3 (3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

3-Benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a structurally complex heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core with benzyl and trifluoromethylphenylmethyl substituents. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry. The pyrimidine-2,4-dione moiety offers potential for hydrogen bonding interactions, which may be exploited in drug design targeting enzymes or receptors. This compound's rigid fused-ring system and electron-withdrawing groups suggest utility in the development of bioactive molecules, particularly in areas such as kinase inhibition or CNS therapeutics. Its synthetic versatility allows for further functionalization to optimize pharmacological properties.
3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure
902960-76-3 structure
Product Name:3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
CAS No:902960-76-3
MF:C22H22F3N3O2
MW:417.424195766449
CID:6577935
PubChem ID:156591785
Update Time:2025-10-28

3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
    • 3-Benzyl-1-[[3-(trifluoromethyl)phenyl]methyl]-4a,5,6,7,8,8a-hexahydropyrido[2,3-d]pyrimidine-2,4-dione
    • 902960-76-3
    • Inchi: 1S/C22H22F3N3O2/c23-22(24,25)17-9-4-8-16(12-17)14-27-19-18(10-5-11-26-19)20(29)28(21(27)30)13-15-6-2-1-3-7-15/h1-4,6-9,12,18-19,26H,5,10-11,13-14H2
    • InChI Key: JWGXWOHTMSULEM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CN1C(N(CC2C=CC=CC=2)C(C2CCCNC12)=O)=O)(F)F

Computed Properties

  • Exact Mass: 417.16641144g/mol
  • Monoisotopic Mass: 417.16641144g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6Ų

3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>

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3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Related Literature

Additional information on 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

3-Benzyl-1-{3-(Trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-Pyrido[2,3-d]pyrimidine-2,4-dione: A Comprehensive Overview

3-Benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 902960-76-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is characterized by a central pyrido[2,3-d]pyrimidine core substituted with a benzyl group and a trifluoromethylphenylmethyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that the compound exhibited significant cytotoxic effects on various cancer cell lines. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

The pharmacokinetic properties of 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibited favorable oral bioavailability and a reasonable half-life in animal models. These findings suggest that the compound could be developed into an effective oral therapeutic agent.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicology studies have indicated that 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has a relatively low toxicity profile at therapeutic doses. However, further extensive safety evaluations are necessary to ensure its suitability for clinical use.

The synthesis of 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. A typical synthetic route involves the condensation of appropriate precursors followed by cyclization and functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, 3-benzyl-1-{3-(trifluoromethyl)phenylmethyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2 , 4 -dione strong > (CAS No . 90 960 -76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 - 76 ) is a promising compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , pharmacological properties , and potential clinical uses . As the field of medicinal chemistry advances , it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents . p >

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